Cas no 1215950-87-0 (5-(2-Carboxyethyl)-2-methylbenzoic acid)

• Product Name: 5-(2-Carboxyethyl)-2-methylbenzoic acid
• CAS No: 1215950-87-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5002738
• Update Time: 2025-10-18

5-(2-Carboxyethyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxyethyl)-2-methylbenzoic acid

• Inchi： 1S/C11H12O4/c1-7-2-3-8(4-5-10(12)13)6-9(7)11(14)15/h2-3,6H,4-5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： LYUFPIPDNGDISA-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(C)=C(C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 5-(2-Carboxyethyl)-2-methylbenzoic acid

Comprehensive Overview of 5-(2-Carboxyethyl)-2-methylbenzoic acid (CAS No. 1215950-87-0): Properties, Applications, and Industry Insights

5-(2-Carboxyethyl)-2-methylbenzoic acid (CAS No. 1215950-87-0) is a specialized carboxylic acid derivative with a unique molecular structure that combines aromatic and aliphatic functionalities. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile reactivity and potential as a building block for more complex molecules. The presence of both carboxylic acid groups and a methyl substituent on the benzene ring makes it particularly valuable for organic synthesis and drug development.

Recent trends in green chemistry and sustainable synthesis have increased demand for intermediates like 5-(2-Carboxyethyl)-2-methylbenzoic acid. Researchers are exploring its use in biodegradable polymers and eco-friendly catalysts, aligning with global sustainability goals. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry confirm its high purity (>98%) and structural integrity, making it suitable for GMP production environments.

The compound's structure-activity relationship has shown promise in medicinal chemistry, particularly for designing non-steroidal anti-inflammatory drugs (NSAIDs) analogs. Its dual carboxyl groups enable diverse derivatization pathways, allowing creation of esters, amides, or coordination complexes. These properties answer frequent search queries about "multifunctional benzoic acid derivatives" and "versatile pharmaceutical intermediates" that dominate academic and industrial research discussions.

From a material science perspective, 1215950-87-0 serves as precursor for liquid crystal materials and coordination polymers. Its thermal stability (decomposition >250°C) and solubility profile (soluble in polar organic solvents) make it ideal for advanced material formulations. These characteristics address growing market needs for high-performance additives in electronics and specialty coatings.

Quality control protocols for 5-(2-Carboxyethyl)-2-methylbenzoic acid emphasize chromatographic purity and heavy metal content specifications, meeting stringent pharmaceutical grade requirements. Storage recommendations typically suggest anhydrous conditions at 2-8°C to prevent decarboxylation or dimerization - common concerns raised in technical forums about carboxylic acid stability.

Emerging applications in bioconjugation chemistry utilize this compound's carboxyl reactivity for protein modification and drug delivery systems. Recent patent literature highlights its incorporation into targeted therapeutics, responding to increased searches for "tumor-specific drug carriers" and "biocompatible linkers". The structure-property relationship of such derivatives remains a hot topic in drug discovery conferences.

Industrial scale production of CAS 1215950-87-0 typically involves catalytic hydrogenation or oxidation processes, with emphasis on atom economy and waste minimization. Process chemists frequently discuss optimization of reaction yields (>85% achieved in recent studies) and byproduct control in specialized forums, reflecting the compound's commercial importance.

Regulatory status of 5-(2-Carboxyethyl)-2-methylbenzoic acid varies by region, but generally falls under non-hazardous classification for transport and handling. Safety data sheets recommend standard laboratory precautions, with particular attention to acid handling procedures - a frequently searched topic among new researchers working with polyfunctional acids.

The future outlook for this compound appears promising, with research expanding into nanotechnology applications and bio-based materials. Its balanced lipophilicity-hydrophilicity profile (calculated LogP ~1.2) makes it attractive for formulation science, addressing trending searches about "improving drug solubility" and "enhanced bioavailability". Continuous innovation in synthetic methodologies ensures its relevance in next-generation chemical development.